Cas no 1805098-74-1 (5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile)

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile is a fluorinated pyridine derivative with a unique structural configuration, featuring difluoromethyl, methoxy, and trifluoromethoxy substituents. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a versatile intermediate for synthesizing bioactive molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable for designing compounds with improved biological activity and selectivity. Its pyridine core and nitrile functionality further contribute to its utility in heterocyclic chemistry, enabling diverse derivatization pathways. The compound's well-defined structure ensures consistency in synthetic applications, supporting its use in advanced chemical development.

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile structure

1805098-74-1 structure

Product Name:5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile

CAS No:1805098-74-1

MF:C₁₀H₇F₅N₂O₂

MW:282.166799783707

CID:4841127

Update Time:2025-06-10

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile
- Inchi： 1S/C10H7F5N2O2/c1-18-9-5(2-3-16)7(19-10(13,14)15)6(4-17-9)8(11)12/h4,8H,2H2,1H3
- InChI Key： UFGVFWWFOSWUJK-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C(CC#N)=C1OC(F)(F)F)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 341
XLogP3: 2.6
Topological Polar Surface Area: 55.1

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029084709-1g	5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile	1805098-74-1	97%	1g	$1,460.20	2022-04-01

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Additional information on 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile

5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805098-74-1) is a highly specialized organic molecule with significant applications in the field of agrochemicals and pharmaceuticals. This compound is notable for its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethoxy group. The presence of these substituents imparts unique chemical properties, making it a valuable compound in various research and industrial contexts.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile as an effective ingredient in pest control solutions. Researchers have demonstrated that this compound exhibits strong insecticidal activity against a wide range of agricultural pests, including coleopterans and lepidopterans. Its ability to disrupt the nervous system of these pests makes it a promising candidate for sustainable pest management strategies.

In addition to its pesticidal applications, this compound has also shown potential in the pharmaceutical industry. Preclinical studies suggest that 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile may possess anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its therapeutic applications, particularly in the treatment of chronic inflammatory diseases and oxidative stress-related conditions.

The synthesis of 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing production costs and improving scalability. This has made the compound more accessible for large-scale applications in agriculture and medicine.

From an environmental perspective, the ecological safety of 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile has been thoroughly evaluated. Studies indicate that it has a low toxicity profile towards non-target organisms, including mammals and birds. Its rapid degradation under environmental conditions further reduces the risk of bioaccumulation, making it an eco-friendly option for pest control.

In conclusion, 5-(Difluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1805098-74-1) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure, combined with its favorable safety profile, positions it as a key player in modern agriculture and medicine. As research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.